Cas no 1261982-30-2 (6-Amino-3-(thiophen-3-YL)picolinic acid)

• Product Name: 6-Amino-3-(thiophen-3-YL)picolinic acid
• CAS No: 1261982-30-2
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• MDL: MFCD18323297
• CID: 5148737
• Update Time: 2026-03-03

6-Amino-3-(thiophen-3-YL)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-AMINO-3-(THIOPHEN-3-YL)PICOLINIC ACID
• 6-Amino-3-(thiophen-3-YL)picolinic acid

• MDL： MFCD18323297
• Inchi： 1S/C10H8N2O2S/c11-8-2-1-7(6-3-4-15-5-6)9(12-8)10(13)14/h1-5H,(H2,11,12)(H,13,14)
• InChI Key： VDIFAEWDRSUPPL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(N)N=C1C(=O)O

Computed Properties

• Exact Mass: 220.031
• Monoisotopic Mass: 220.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104

Additional information on 6-Amino-3-(thiophen-3-YL)picolinic acid

Introduction to 6-Amino-3-(thiophen-3-YL)picolinic acid (CAS No. 1261982-30-2) and Its Emerging Applications in Chemical Biology

6-Amino-3-(thiophen-3-YL)picolinic acid, identified by its Chemical Abstracts Service (CAS) number 1261982-30-2, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of picolinic acid derivatives, characterized by the presence of an amino group at the sixth position and a thiophene ring at the third position. The structural motif of 6-Amino-3-(thiophen-3-YL)picolinic acid positions it as a promising candidate for further exploration in drug discovery, material science, and biochemical research.

The molecular structure of 6-Amino-3-(thiophen-3-YL)picolinic acid consists of a pyridine core substituted with an amino group and a thiophene ring, which contributes to its distinct electronic and steric properties. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, making it a versatile scaffold for chemical modifications. These structural attributes have opened up avenues for investigating its role in various biochemical pathways and its potential as an intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of 6-Amino-3-(thiophen-3-YL)picolinic acid. Preliminary studies have suggested that this compound exhibits inhibitory effects on certain enzymes and receptors, which could be exploited for therapeutic applications. For instance, its ability to modulate the activity of enzymes involved in inflammation and oxidative stress has been highlighted in several preclinical studies. These findings align with the broader trend in medicinal chemistry toward developing small-molecule inhibitors that target key pathological pathways.

One of the most compelling aspects of 6-Amino-3-(thiophen-3-YL)picolinic acid is its potential as a building block for more complex drug candidates. The combination of a pyridine ring with a thiophene moiety provides a rich surface for functionalization, allowing chemists to design derivatives with enhanced potency and selectivity. This flexibility has been leveraged in several synthetic strategies aimed at optimizing pharmacokinetic properties and minimizing off-target effects. The development of novel synthetic routes to 6-Amino-3-(thiophen-3-YL)picolinic acid has also contributed to its growing relevance in industrial applications.

The role of 6-Amino-3-(thiophen-3-YL)picolinic acid in material science is another area of increasing interest. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, the compound's ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. These interdisciplinary applications underscore the versatility of 6-Amino-3-(thiophen-3-YL)picolinic acid beyond traditional pharmaceutical contexts.

Recent advances in computational chemistry have further enhanced our understanding of the interactions between 6-Amino-3-(thiophen-3-YL)picolinic acid and biological targets. Molecular modeling studies have provided insights into how this compound binds to specific enzymes and receptors, offering a rational basis for designing more effective derivatives. These computational approaches have accelerated the drug discovery process by allowing researchers to predict the behavior of compounds before conducting expensive wet-lab experiments.

The synthesis of 6-Amino-3-(thiophen-3-YL)picolinic acid presents both challenges and opportunities for synthetic chemists. While several routes have been reported, optimizing yield and purity remains a key focus area. Recent innovations in green chemistry have inspired new methodologies for constructing complex heterocycles like 6-Amino-3-(thiophen-3-YL)picolinic acid, emphasizing sustainability and efficiency. These advancements not only improve the accessibility of the compound but also contribute to broader efforts in sustainable chemical manufacturing.

The biological activity of 6-Amino-3-(thiophen-3-YL)picolinic acid has been further investigated through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers have gained valuable insights into which structural features are critical for biological activity. These SAR studies have guided the development of novel analogs with improved pharmacological profiles, highlighting the importance of 6-Amino-3-(thiophen-3-YL)picolinic acid as a scaffold for drug discovery.

In conclusion, 6-Amino-3-(thiophen-3-YL)picolinic acid (CAS No. 1261982-30-2) represents a fascinating compound with diverse applications across chemical biology and material science. Its unique structural features, coupled with emerging evidence of its biological activity, position it as a valuable asset for future research and development. As our understanding of its properties continues to grow, so too will its potential contributions to medicine, technology, and scientific innovation.